Cas no 1600834-90-9 (Cyclopropane, [1-(chloromethyl)-1-methyl-3-(methylthio)propyl]-)

Cyclopropane, [1-(chloromethyl)-1-methyl-3-(methylthio)propyl]- structure
1600834-90-9 structure
Product Name:Cyclopropane, [1-(chloromethyl)-1-methyl-3-(methylthio)propyl]-
CAS No:1600834-90-9
MF:C9H17ClS
MW:192.749280691147
CID:5284727
Update Time:2025-10-28

Cyclopropane, [1-(chloromethyl)-1-methyl-3-(methylthio)propyl]- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropane, [1-(chloromethyl)-1-methyl-3-(methylthio)propyl]-
    • Inchi: 1S/C9H17ClS/c1-9(7-10,5-6-11-2)8-3-4-8/h8H,3-7H2,1-2H3
    • InChI Key: SZVRVYVVYKNRER-UHFFFAOYSA-N
    • SMILES: C1(C(CCl)(C)CCSC)CC1

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Cyclopropane, [1-(chloromethyl)-1-methyl-3-(methylthio)propyl]- Related Literature

Additional information on Cyclopropane, [1-(chloromethyl)-1-methyl-3-(methylthio)propyl]-

Exploring the Properties and Applications of Cyclopropane, [1-(chloromethyl)-1-methyl-3-(methylthio)propyl]- (CAS No. 1600834-90-9)

The compound Cyclopropane, [1-(chloromethyl)-1-methyl-3-(methylthio)propyl]- with CAS number 1600834-90-9 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in various industries. In this article, we will delve into its properties, synthesis methods, and recent advancements in its utilization.

The molecular structure of Cyclopropane, [1-(chloromethyl)-1-methyl-3-(methylthio)propyl]- is characterized by a cyclopropane ring fused with a substituted propyl chain. The presence of a methylthio group (-SMe) and a chloromethyl group (-CH2Cl) introduces interesting electronic and steric effects. These functional groups not only influence the compound's reactivity but also make it a valuable precursor in organic synthesis.

Recent studies have highlighted the importance of CAS No. 1600834-90-9 in the development of advanced materials. Researchers have explored its role as a building block for constructing complex molecular architectures, such as polycyclic compounds and functional polymers. The cyclopropane ring, known for its strain energy, serves as an excellent platform for studying ring-opening reactions under various conditions.

In terms of synthesis, Cyclopropane, [1-(chloromethyl)-1-methyl-3-(methylthio)propyl]- can be prepared through a variety of methods, including alkyne cyclotrimerization and transition-metal-catalyzed coupling reactions. These methods offer flexibility in controlling the regiochemistry and stereochemistry of the product, which are critical factors in achieving desired properties for specific applications.

The compound's electronic properties have also been leveraged in the field of electronics. Recent research has demonstrated its potential as a component in organic semiconductors due to its ability to modulate charge transport characteristics. This opens up possibilities for its use in thin-film transistors and other electronic devices.

In addition to its technical applications, CAS No. 1600834-90-9 has shown promise in medicinal chemistry. Its unique structure allows for interactions with biological targets, making it a candidate for drug design. Ongoing studies are exploring its potential as an inhibitor or modulator of specific enzymes or receptors.

The environmental impact of synthesizing and utilizing Cyclopropane, [1-(chloromethyl)-1-methyl-3-(methylthio)propyl]- has also been a topic of interest. Green chemistry approaches are being developed to minimize waste and improve the sustainability of its production processes.

In conclusion, CAS No. 1600834-90-9, or Cyclopropane, [1-(chloromethyl)-1-methyl-3-(methylthio)propyl]-, is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in materials science, electronics, and medicine.

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